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An In-depth Examination of the Synthesis, Properties, and Applications of a Key Azo Dye

Abstract
Acid Yellow 61, a prominent member of the single azo dye class, holds significant industrial

importance, particularly in the coloration of textiles and leather. This technical guide provides a

detailed overview of Acid Yellow 61 for researchers, scientists, and drug development

professionals. The document encompasses its chemical and physical properties, a thorough

experimental protocol for its synthesis, and methods for its analytical determination and

removal from aqueous solutions. Furthermore, this guide delves into the toxicological and

environmental considerations associated with Acid Yellow 61, offering a comprehensive

resource for its informed handling and investigation.

Introduction
Acid Yellow 61, identified by the Colour Index number 18968 and CAS number 12217-38-8, is

a synthetic organic dye belonging to the acid dye category.[1][2] Its molecular structure features

a single azo bond (-N=N-), which is characteristic of azo dyes and is responsible for its yellow

hue.[3] The presence of sulfonic acid groups in its structure imparts water solubility and allows

it to bind to protein and polyamide fibers through ionic interactions.[4] This property makes it a

widely used colorant for wool, silk, and nylon.[5] Given its prevalence in industrial applications,

a thorough understanding of its chemical characteristics, synthesis, and environmental footprint

is crucial for researchers in various fields, from materials science to environmental toxicology.
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Physicochemical Properties
Acid Yellow 61 is a yellow powder with good solubility in water, a key characteristic for its

application in dyeing processes.[3][5] Its chemical structure and properties are summarized in

the tables below.

Identifier Value

Chemical Name

sodium 2,5-dichloro-4-[4-[[2-

[(ethylphenylamino)sulfonyl]phenyl]azo]-4,5-

dihydro-3-methyl-5-oxo-1H-pyrazol-1-

yl]benzenesulfonate[6]

C.I. Name Acid Yellow 61[3]

C.I. Number 18968[1][2]

CAS Number 12217-38-8[1][2]

Molecular Formula C24H20Cl2N5NaO6S2[3]

Molecular Weight 632.47 g/mol [3]

Property Value/Description

Appearance Yellow powder[3][5]

Solubility Soluble in water; 35 g/L in water at 90 °C[3][4]

Behavior in Acids

In concentrated sulfuric acid, it appears as an

old yellow color; upon dilution, the color remains

the same with precipitation. In an aqueous

solution with hydrochloric acid, it turns to a

tender yellow.[3][5]

Behavior in Bases

In an aqueous solution with sodium hydroxide, it

also turns to a tender yellow and becomes

slightly cloudy.[3][5]
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Fastness Property ISO AATCC

Light Fastness 5-6 5-6

Soaping (Fading) 4 4-5

Soaping (Stain) 4 4-5

Perspiration (Fading) 4 4-5

Perspiration (Stain) 4-5 4-5

Oxygen Bleaching - -

Seawater - -

Synthesis of Acid Yellow 61
The synthesis of Acid Yellow 61 is a classic example of azo coupling, a fundamental reaction

in the production of azo dyes. The process involves two main stages: the diazotization of an

aromatic amine followed by the coupling of the resulting diazonium salt with a suitable coupling

component.[3]

Manufacturing Method Overview
The synthesis of Acid Yellow 61 is achieved through the diazotization of 2-Amino-N-ethyl-N-

phenylbenzenesulfonamide, which is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-4,5-

dihydropyrazol-1-yl)benzenesulfonic acid.[3][7]
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Synthesis Pathway of Acid Yellow 61
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Figure 1: Synthesis Pathway of Acid Yellow 61

Detailed Experimental Protocol
The following protocol provides a detailed procedure for the laboratory-scale synthesis of Acid
Yellow 61.

Materials:

2-Amino-N-ethyl-N-phenylbenzenesulfonamide

Sodium nitrite (NaNO2)

Concentrated hydrochloric acid (HCl)
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2,5-Dichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid

Sodium hydroxide (NaOH)

Ice

Distilled water

Procedure:

Part 1: Diazotization

In a beaker, dissolve a specific molar equivalent of 2-Amino-N-ethyl-N-

phenylbenzenesulfonamide in a dilute solution of hydrochloric acid.

Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring.

In a separate beaker, prepare a concentrated aqueous solution of sodium nitrite.

Slowly add the sodium nitrite solution dropwise to the cooled amine solution, maintaining the

temperature below 5 °C. The formation of the diazonium salt is indicated by a color change.

Part 2: Azo Coupling

In a separate beaker, dissolve a molar equivalent of 2,5-Dichloro-4-(3-methyl-5-oxo-4,5-

dihydropyrazol-1-yl)benzenesulfonic acid in an aqueous solution of sodium hydroxide.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution to the cold coupling component solution with

vigorous stirring.

A yellow precipitate of Acid Yellow 61 will form. Continue stirring the reaction mixture in the

ice bath for an additional 30 minutes to ensure the completion of the reaction.

Isolate the precipitated dye by vacuum filtration and wash with cold distilled water.

Dry the product in a vacuum oven at a low temperature.
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Analytical Methods
The detection and quantification of Acid Yellow 61 in various matrices, such as wastewater

and dyed textiles, are crucial for quality control and environmental monitoring. High-

Performance Liquid Chromatography (HPLC) with a Diode-Array Detector (DAD) is a

commonly employed technique for the analysis of azo dyes.[8][9]

HPLC-DAD Analysis Protocol
Instrumentation:

HPLC system equipped with a quaternary pump, autosampler, column oven, and DAD.

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Reagents:

Acetonitrile (HPLC grade)

Ammonium acetate or formic acid (for mobile phase buffering)

Ultrapure water

Procedure:

Standard Preparation: Prepare a stock solution of Acid Yellow 61 in a suitable solvent (e.g.,

water or methanol). From the stock solution, prepare a series of calibration standards by

serial dilution.

Sample Preparation:

Aqueous Samples: Filter the sample through a 0.45 µm syringe filter.

Solid Samples (e.g., textiles): Extract the dye from the solid matrix using a suitable

solvent, followed by filtration.

Chromatographic Conditions:
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Mobile Phase: A gradient elution is typically used, for example, with a mixture of

ammonium acetate buffer and acetonitrile.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 10-20 µL.

Detection: Monitor the absorbance at the wavelength of maximum absorption (λmax) of

Acid Yellow 61. A full UV-Vis spectrum can also be recorded to confirm the identity of the

peak.

Quantification: Construct a calibration curve by plotting the peak area of the standards

against their concentration. Determine the concentration of Acid Yellow 61 in the sample by

interpolating its peak area on the calibration curve.

Adsorption-Based Removal from Aqueous Solutions
The release of azo dyes into the environment is a significant concern. Adsorption is a widely

studied and effective method for the removal of dyes from wastewater. Bentonite clay, a

naturally occurring and low-cost adsorbent, has shown potential for the removal of acid dyes.

[10][11]

Experimental Workflow for Adsorption Studies
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Experimental Workflow for Adsorption of Acid Yellow 61 on Bentonite

Preparation

Batch Adsorption Experiment

Analysis

Prepare Acid Yellow 61 Stock Solution

Mix Dye Solution and Bentonite

Prepare Bentonite Slurry

Agitate at Constant Temperature

Separate Adsorbent by Centrifugation/Filtration

Analyze Supernatant for Residual Dye
(UV-Vis Spectrophotometry or HPLC)

Calculate Adsorption Capacity
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Figure 2: Adsorption Experimental Workflow

Detailed Batch Adsorption Protocol
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Materials:

Acid Yellow 61

Bentonite clay

pH meter

Shaker (temperature-controlled)

Centrifuge or filtration apparatus

UV-Vis spectrophotometer or HPLC system

Procedure:

Preparation of Adsorbate Solution: Prepare a stock solution of Acid Yellow 61 of a known

concentration in distilled water.

Batch Adsorption Experiments:

In a series of flasks, add a fixed amount of bentonite clay.

To each flask, add a known volume of the Acid Yellow 61 solution of a specific initial

concentration.

Adjust the pH of the solutions to the desired value using dilute HCl or NaOH.

Place the flasks in a shaker and agitate at a constant speed and temperature for a

predetermined time to reach equilibrium.

Analysis:

After agitation, separate the bentonite from the solution by centrifugation or filtration.

Measure the concentration of the remaining Acid Yellow 61 in the supernatant using a

UV-Vis spectrophotometer at its λmax or by HPLC.
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Calculation of Adsorption Capacity: The amount of dye adsorbed per unit mass of adsorbent

at equilibrium, qe (mg/g), can be calculated using the following equation: qe = (C0 - Ce) * V /

m where:

C0 is the initial dye concentration (mg/L)

Ce is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)

Isotherm and Kinetic Studies: By varying the initial dye concentration and contact time,

adsorption isotherms (e.g., Langmuir, Freundlich) and kinetic models (e.g., pseudo-first-

order, pseudo-second-order) can be investigated to understand the adsorption mechanism.

[11][12]

Toxicological and Environmental Considerations
Toxicology
While specific toxicological data for Acid Yellow 61 is not readily available in public literature,

as an azo dye, it is important to consider the potential for the reductive cleavage of the azo

bond to form aromatic amines. Some aromatic amines are known to be mutagenic and

carcinogenic.[5] Therefore, appropriate safety precautions should be taken when handling Acid
Yellow 61, including the use of personal protective equipment to avoid skin and eye contact,

and inhalation of the powder.[13][14]

Environmental Fate and Biodegradation
Sulfonated azo dyes, such as Acid Yellow 61, are generally resistant to aerobic

biodegradation due to the electron-withdrawing nature of the sulfonate groups and the stability

of the azo bond.[1] Under anaerobic conditions, the azo bond can be cleaved by

microorganisms to form colorless aromatic amines.[5] These aromatic amines may then be

susceptible to further degradation under aerobic conditions.[3][5] The complete mineralization

of sulfonated azo dyes often requires a sequential anaerobic-aerobic treatment process.[5] The

ecotoxicity of Acid Yellow 61 and its degradation products requires further investigation to fully

assess its environmental impact.
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Conclusion
Acid Yellow 61 remains a significant colorant in various industries due to its dyeing properties.

This technical guide has provided a comprehensive overview of its chemical and physical

characteristics, detailed methodologies for its synthesis and analysis, and a protocol for its

removal from aqueous solutions via adsorption. The provided diagrams for the synthesis

pathway and experimental workflow offer clear visual representations of these processes.

While there are gaps in the publicly available specific toxicological and ecotoxicological data for

Acid Yellow 61, the information presented on the general characteristics of sulfonated azo

dyes highlights the importance of responsible handling and disposal. This guide serves as a

valuable resource for researchers and professionals, enabling a more informed approach to the

study and application of Acid Yellow 61.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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